Cas no 26229-05-0 (5-(4-Methylphenyl)-4-phenyl-1,3,4-thiadiazol-4-ium-2-thiolate)

5-(4-Methylphenyl)-4-phenyl-1,3,4-thiadiazol-4-ium-2-thiolate structure
26229-05-0 structure
Product name:5-(4-Methylphenyl)-4-phenyl-1,3,4-thiadiazol-4-ium-2-thiolate
CAS No:26229-05-0
MF:C15H12N2S2
MW:284.399180412292
CID:2661628

5-(4-Methylphenyl)-4-phenyl-1,3,4-thiadiazol-4-ium-2-thiolate Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methylphenyl)-4-phenyl-1,3,4-thiadiazol-4-ium-2-thiolate
    • 5-(4-Methylphenyl)-4-phenyl-1,3,4-thiadiazol-4-ium-2-thiolate
    • Inchi: 1S/C15H12N2S2/c1-11-7-9-12(10-8-11)14-17(16-15(18)19-14)13-5-3-2-4-6-13/h2-10H,1H3
    • InChI Key: YTYDICCCFWJOCI-UHFFFAOYSA-N
    • SMILES: S1C(=N[N+](C2C=CC=CC=2)=C1C1C=CC(C)=CC=1)[S-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Topological Polar Surface Area: 46

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